(2S,3S)-[2-[3-(Acetoxy)-3,4-dihydro-2-(4-methoxyphenyl)-4-oxo-1,5-benzothiazepin-5(2H)-yl]ethyl]meth
(2S,3S)-[2-[3-(Acetoxy)-3,4-dihydro-2-(4-methoxyphenyl)-4-oxo-1,5-benzothiazepin-5(2H)-yl]ethyl]meth
Brand Name:
Vulcanchem
CAS No.:
1246812-21-4
VCID:
VC0030686
InChI:
InChI=1S/C24H27ClN2O6S/c1-15(25)32-24(30)26(3)13-14-27-19-7-5-6-8-20(19)34-22(21(23(27)29)33-16(2)28)17-9-11-18(31-4)12-10-17/h5-12,15,21-22H,13-14H2,1-4H3/t15?,21-,22+/m1/s1/i3D3
SMILES:
CC(OC(=O)N(C)CCN1C2=CC=CC=C2SC(C(C1=O)OC(=O)C)C3=CC=C(C=C3)OC)Cl
Molecular Formula:
C24H27ClN2O6S
Molecular Weight:
510.016
(2S,3S)-[2-[3-(Acetoxy)-3,4-dihydro-2-(4-methoxyphenyl)-4-oxo-1,5-benzothiazepin-5(2H)-yl]ethyl]meth
CAS No.: 1246812-21-4
Reference Standards
VCID: VC0030686
Molecular Formula: C24H27ClN2O6S
Molecular Weight: 510.016
![(2S,3S)-[2-[3-(Acetoxy)-3,4-dihydro-2-(4-methoxyphenyl)-4-oxo-1,5-benzothiazepin-5(2H)-yl]ethyl]meth - 1246812-21-4](/images/no_structure.jpg)
| CAS No. | 1246812-21-4 |
|---|---|
| Product Name | (2S,3S)-[2-[3-(Acetoxy)-3,4-dihydro-2-(4-methoxyphenyl)-4-oxo-1,5-benzothiazepin-5(2H)-yl]ethyl]meth |
| Molecular Formula | C24H27ClN2O6S |
| Molecular Weight | 510.016 |
| IUPAC Name | [(2S,3S)-5-[2-[1-chloroethoxycarbonyl(trideuteriomethyl)amino]ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate |
| Standard InChI | InChI=1S/C24H27ClN2O6S/c1-15(25)32-24(30)26(3)13-14-27-19-7-5-6-8-20(19)34-22(21(23(27)29)33-16(2)28)17-9-11-18(31-4)12-10-17/h5-12,15,21-22H,13-14H2,1-4H3/t15?,21-,22+/m1/s1/i3D3 |
| Standard InChIKey | OBZVVBABXUKRRL-YVJHTGRKSA-N |
| SMILES | CC(OC(=O)N(C)CCN1C2=CC=CC=C2SC(C(C1=O)OC(=O)C)C3=CC=C(C=C3)OC)Cl |
| PubChem Compound | 71312769 |
| Last Modified | Nov 11 2021 |
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